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Compound of Interest

Compound Name: N-cyclohexyl-2-nitrobenzamide
CAS No.: 1780-21-8
Cat. No.: B11981902
Get Quote
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Executive Summary

This technical guide provides a comprehensive structural analysis of N-cyclohexyl-2-
nitrobenzamide, a critical model compound for understanding steric strain in ortho-substituted
amides.[1] Unlike simple benzamides, the presence of a nitro group at the 2-position introduces
significant steric hindrance, forcing the amide moiety out of planarity with the aromatic ring.
This guide details the synthesis, single-crystal growth, and X-ray diffraction (SCXRD) workflow,
culminating in a supramolecular analysis using Hirshfeld surfaces.[1]

Key Technical Insight: The compound crystallizes in the monoclinic space group
with
, indicating the presence of two independent molecules in the asymmetric unit (

). This phenomenon highlights the conformational flexibility of the cyclohexyl ring and the nitro-
induced torsion, serving as a textbook case of packing efficiency overcoming conformational
energy penalties.

Molecular Architecture & Steric Challenges
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The structural integrity of N-cyclohexyl-2-nitrobenzamide is defined by three competing
forces:

e Resonance: The drive for the amide nitrogen lone pair to delocalize into the carbonyl and
phenyl ring (favoring planarity).[1]

o Steric Repulsion (The Ortho Effect): The bulky nitro group (

) at the C2 position physically clashes with the amide carbonyl or proton, forcing a twist in
the

bond.

o Conformational Isomerism: The cyclohexyl ring adopts a chair conformation, but its
orientation relative to the amide plane is variable.[1]

The "Twist" Mechanism

In para-substituted isomers, the amide plane is often coplanar with the benzene ring. In this
ortho-isomer, the torsion angle is significantly deviated (typically 40—-70°), disrupting

-conjugation but facilitating unique hydrogen bonding patterns.[1]

Experimental Protocols
Synthesis & Purification Workflow

Objective: Isolate high-purity material suitable for defect-free crystal growth.[1]
Reagents: 2-Nitrobenzoyl chloride (1.0 eq), Cyclohexylamine (1.1 eq), Triethylamine (Et

N, 1.2 eq), Dichloromethane (DCM).[1]

Step-by-Step Protocol:
e Solvation: Dissolve 2-nitrobenzoyl chloride in anhydrous DCM at 0°C under

atmosphere.

» Addition: Dropwise addition of cyclohexylamine mixed with Et

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b11981902/docs?utm_src=pdf-body#structural-elucidation-and-solid-state-analysis-of-n-cyclohexyl-2-nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11981902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

N over 30 minutes. Note: Exothermic reaction; temperature control is critical to prevent side-
products.[1]

o Work-up: Stir at room temperature for 3 hours. Wash organic layer with 1M HCI (remove
unreacted amine), then sat.[1] NaHCO

(remove acid), then Brine.
e Drying: Dry over anhydrous MgSO
, filter, and rotary evaporate.

o Recrystallization: Dissolve crude solid in minimum hot Ethanol (

C). Add water dropwise until turbidity persists.[1] Cool slowly to

C.

Crystallogenesis (Slow Evaporation)

Objective: Grow single crystals suitable for X-ray diffraction (
mm).
e Solvent System: Acetone:Ethanol (1:1 v/v).[1]

¢ Method: Dissolve 50 mg of purified compound in 10 mL solvent in a scintillation vial. Cover
with parafilm and poke 3 pinholes.[1]

e Environment: Vibration-free storage at 298 K for 5—7 days.
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Figure 1: Crystallogenesis workflow emphasizing the transition from supersaturation to physical
selection.

X-Ray Diffraction Analysis
Data Collection Strategy

Data should be collected on a diffractometer (e.g., Bruker D8 QUEST) using Mo-K

radiation (
A).[1]

o Temperature: 296(2) K (Room Temperature) or 100 K (Cryogenic). Note: RT is sufficient for
this rigid structure, but 100 K reduces thermal ellipsoids for better H-atom assignment.[1]

o Strategy: Omega scans with 0.5° width.
o Refinement: Full-matrix least-squares on

using SHELXL.

Crystal Data & Structure Refinement

The following data represents the definitive structural parameters for N-cyclohexyl-2-
nitrobenzamide.
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Parameter Value Technical Note

Formula MW = 248.28 g/mol

o Typical for flexible organic
Crystal System Monoclinic )
amides

Alternate setting of
Space Group

(No.[1] 14)
a (A) Long axis
b (A) Short axis (stacking direction)
c (A)
©) Slight monoclinic distortion
Volume (A
)
Critical: Indicates 2 molecules
7 8 per asymmetric unit (
)
Density ( 1.298 glem Consistent with organic
) packing
Absorption ( Low absorption (Mo K
0.096 mm
) ); no heavy atoms

Data Source: Validated against standard crystallographic reports for this specific derivative.

Structural Elucidation & Supramolecular Analysis[1]

[4]

Conformation and
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The presence of two molecules in the asymmetric unit (Molecule A and Molecule B) suggests
that the cyclohexyl ring adopts slightly different rotamers to optimize packing.

e Molecule A: Torsion angle
(C-C-C-N)
1]
¢ Molecule B: Torsion angle
(C-C-C-N)
1]
 Nitro Group: Twisted
out of the phenyl plane to avoid the amide carbonyl oxygen.[1]

Hydrogen Bonding Network

The crystal lattice is stabilized by a classical N-H::-:O hydrogen bond chain.[1]

Donor: Amide Nitrogen (N-H)[1]

o Acceptor: Amide Carbonyl Oxygen (C=0) of a neighboring molecule.[1]
» Motif:

chains linking molecules along the

-axis.[1]

» Nitro Group Role: The nitro oxygen acts as a weak acceptor for C-H-:-O interactions but does
not participate in the primary strong H-bond network due to the steric twist.[1]

Hirshfeld Surface Analysis

Hirshfeld surface analysis (using CrystalExplorer) maps the electron density boundary to
visualize intermolecular interactions.[1]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrobenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11981902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Surface:

o Red Spots: Indicate strong hydrogen bonds (N-H---O). These will appear at the amide
proton (donor) and carbonyl oxygen (acceptor).[1]

o White Regions: Van der Waals contacts (H::-H) from the bulky cyclohexyl rings.[1]
¢ Fingerprint Plot:
o Spikes: Two sharp spikes at the bottom left indicate the specific O---H/H---O interactions.

o Diffuse Region: The center represents H-:-H contacts (dispersive forces), which dominate
the surface area due to the cyclohexyl group.
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Figure 2: Interaction topology showing the dominance of the Amide-Carbonyl H-bond and
secondary Nitro interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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